
An In-depth Technical Guide to [1-(4-
Fluorophenyl)cyclobutyl]methanamine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:

[1-(4-

Fluorophenyl)cyclobutyl]methana

mine

CAS No.: 1017462-08-6

Cat. No.: B3073349
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For Researchers, Scientists, and Drug Development Professionals

Foreword
[1- (4-Fluorophenyl)cyclobutyl]methanamine has emerged as a significant building block in

contemporary medicinal chemistry. Its unique structural components—a conformationally rigid

cyclobutyl ring and an electron-withdrawing fluorophenyl group—make it a valuable

intermediate in the synthesis of targeted therapeutics. This guide provides a comprehensive

overview of its chemical properties, synthesis, analytical characterization, and its pivotal role in

drug discovery, particularly in the development of protein homeostasis modulators.

Section 1: Chemical Identity and Physicochemical
Properties
[1-(4-Fluorophenyl)cyclobutyl]methanamine, identified by CAS number 1017462-08-6,

possesses a well-defined molecular architecture that is key to its utility in drug design.
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Structural Characterization
The molecule incorporates a cyclobutane ring, which imparts significant conformational rigidity.

This rigidity can be advantageous for optimizing drug-receptor interactions by reducing the

entropic penalty of binding. Attached to the same carbon of the cyclobutyl ring are a 4-

fluorophenyl group and a methanamine moiety. The fluorine atom on the phenyl ring is a critical

feature; its high electronegativity can modulate the electronic properties of the molecule,

potentially enhancing binding affinity to biological targets and improving metabolic stability.[1][2]

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is [1-
(4-fluorophenyl)cyclobutyl]methanamine. Its hydrochloride salt form is also commonly used

in research and development.[1]

Physicochemical Data
A summary of the key physicochemical properties is presented in the table below.

Property Value Source

CAS Number 1017462-08-6 -

Molecular Formula C₁₁H₁₄FN PubChem

Molecular Weight 179.23 g/mol PubChem

InChI Key
VJISRXVFSSVMQD-

UHFFFAOYSA-N
Sigma-Aldrich

Canonical SMILES
C1CC(C1)

(CC2=CC=C(C=C2)F)N
PubChem

Form Solid Sigma-Aldrich

Note: Data for the free base form.

Section 2: Synthesis and Manufacturing
The synthesis of [1-(4-Fluorophenyl)cyclobutyl]methanamine is a critical process for its

application in research and drug development. A common and effective route involves the

reduction of a nitrile precursor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1446448
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://www.benchchem.com/product/b3073349/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://www.benchchem.com/product/b3073349/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://www.benchchem.com/product/b1446448
https://www.benchchem.com/product/b3073349/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3073349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Retrosynthetic Analysis
A logical retrosynthetic approach identifies 1-(4-fluorophenyl)cyclobutanecarbonitrile as the key

intermediate. This nitrile can be synthesized from 4-fluorobenzyl cyanide and 1,3-

dibromopropane.

[1-(4-Fluorophenyl)cyclobutyl]methanamine

1-(4-Fluorophenyl)cyclobutanecarbonitrile

Reduction

4-Fluorobenzyl Cyanide

Cyclization

1,3-Dibromopropane

Cyclization

Click to download full resolution via product page

Caption: Retrosynthetic pathway for [1-(4-Fluorophenyl)cyclobutyl]methanamine.

Step-by-Step Synthesis Protocol
This protocol is adapted from established methods for analogous compounds and provides a

reliable route to the target molecule.[3]

Step 1: Synthesis of 1-(4-Fluorophenyl)cyclobutanecarbonitrile

Reaction Setup: To a flame-dried, three-necked flask under an inert atmosphere (e.g.,

nitrogen or argon), add sodium hydride (2.2 equivalents, 60% dispersion in mineral oil).

Solvent Addition: Add anhydrous dimethyl sulfoxide (DMSO) to create a slurry.

Reactant Addition: Dissolve 4-fluorobenzyl cyanide (1.0 equivalent) in a minimal amount of

anhydrous DMSO and add it dropwise to the sodium hydride slurry at room temperature. Stir

for 30 minutes.
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Cyclization: Add 1,3-dibromopropane (1.1 equivalents) dropwise to the reaction mixture. Let

the reaction stir at room temperature for 12-16 hours.

Work-up: Carefully quench the reaction by adding water in an ice bath. Transfer the mixture

to a separatory funnel and extract with diethyl ether (3x).

Purification: Wash the combined organic layers with water and then brine. Dry the organic

layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield

the crude nitrile intermediate. Further purification can be achieved by column

chromatography.

Step 2: Reduction of 1-(4-Fluorophenyl)cyclobutanecarbonitrile to [1-(4-
Fluorophenyl)cyclobutyl]methanamine

Catalyst and Solvent: In a hydrogenation vessel, dissolve the 1-(4-

fluorophenyl)cyclobutanecarbonitrile intermediate in methanol or ethanol. Add a catalytic

amount of Raney Nickel or Palladium on carbon (Pd/C) (typically 5-10% by weight).

Hydrogenation: Seal the vessel, purge with hydrogen gas, and then pressurize to 50-100 psi.

Reaction: Agitate the mixture at room temperature for approximately 12 hours, or until

hydrogen uptake ceases.

Filtration and Concentration: Carefully vent the hydrogen and filter the reaction mixture

through a pad of Celite to remove the catalyst. Wash the filter cake with the reaction solvent.

Isolation: Concentrate the filtrate under reduced pressure to yield [1-(4-
Fluorophenyl)cyclobutyl]methanamine. Yields for this reduction step are typically around

75%.[1]

Step 1: Cyclization Step 2: Reduction

4-Fluorobenzyl Cyanide Intermediate Anion

+ NaH
(DMSO) 1-(4-Fluorophenyl)cyclobutanecarbonitrile+ 1,3-Dibromopropane [1-(4-Fluorophenyl)cyclobutyl]methanamine

+ H₂, Raney Ni or Pd/C
(Methanol/Ethanol)
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Caption: Synthetic workflow for [1-(4-Fluorophenyl)cyclobutyl]methanamine.

Section 3: Role in Drug Discovery and
Pharmacology
[1-(4-Fluorophenyl)cyclobutyl]methanamine serves as a crucial synthetic intermediate for

targeted therapeutics, most notably in the development of inhibitors for ATPase Associated with

diverse cellular Activities (AAA) chaperone protein p97.[1]

Mechanism of Action of p97 Inhibitors
Protein p97 plays a critical role in cellular protein quality control by regulating protein

degradation pathways. In many cancers, malignant cells exhibit an increased reliance on p97

activity due to higher rates of protein synthesis and the accumulation of misfolded proteins.[1]

Therefore, inhibiting p97 is a promising strategy for selective cancer therapy.[1]

The structural features of [1-(4-Fluorophenyl)cyclobutyl]methanamine, particularly its rigid

cyclobutyl core and the 4-fluorophenyl group, are well-suited for incorporation into p97 inhibitor

scaffolds.[1] These features can enhance binding selectivity and potency by providing a rigid

framework that restricts conformational flexibility, promoting specific interactions within the p97

binding site.[1]

Potential Therapeutic Applications
While [1-(4-Fluorophenyl)cyclobutyl]methanamine itself is not a therapeutic agent, its

derivatives are being investigated for several applications:

Oncology: As a key component of p97 inhibitors, it contributes to the development of novel

anti-cancer agents.[1]

Neuropharmacology: Structurally related compounds have shown affinity for neurotransmitter

transporters like the norepinephrine transporter (NET), suggesting potential for the

development of PET tracers for neuroimaging.[1]
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Antidepressant Activity: Methanamine-derived structures have shown promise in the

treatment of depression, indicating another potential avenue for research.[1]

Section 4: Analytical Characterization
Rigorous analytical testing is essential to confirm the identity, purity, and quality of [1-(4-
Fluorophenyl)cyclobutyl]methanamine.

Chromatographic and Spectrometric Analysis
Analytical Method Expected Results

High-Performance Liquid Chromatography

(HPLC)
Purity >95%

Liquid Chromatography-Mass Spectrometry

(LC-MS)
Confirms the molecular ion peak.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR and ¹³C NMR spectra confirm the

chemical structure.

Example ¹H NMR Data (Methanol-d₄):

Aromatic protons: δ 7.40–7.30 ppm

Methylene protons (CH₂N): δ 4.16 ppm

Cyclobutyl protons: δ 2.50–1.80 ppm[1]

Section 5: Safety, Handling, and Storage
Proper handling and storage are crucial when working with [1-(4-
Fluorophenyl)cyclobutyl]methanamine to ensure laboratory safety.

Hazard Identification
Based on available safety data sheets for this and structurally similar compounds, the following

hazards may be present:

Harmful if swallowed.[4]
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Causes skin irritation.[4]

Causes serious eye irritation.[4]

May cause respiratory irritation.[4]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.[4][5][6]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[5][6]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this

product.[4][5]

First Aid Measures
Skin Contact: Remove contaminated clothing and wash skin with plenty of soap and water.

[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[5]

Ingestion: Rinse mouth. Do not induce vomiting. Seek immediate medical attention.[5][6]

Inhalation: Remove person to fresh air and keep comfortable for breathing.[4]

Storage
Keep container tightly closed in a dry, cool, and well-ventilated place.[5][6]

Store away from heat, sparks, and open flames.[6]

Recommended storage temperature may be 2-8°C for long-term stability.[4]

Conclusion
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[1-(4-Fluorophenyl)cyclobutyl]methanamine is a strategically important molecule in modern

drug discovery. Its unique structural characteristics provide a robust platform for the design of

potent and selective therapeutic agents, particularly in the realm of oncology through the

inhibition of protein p97. This guide has provided a detailed overview of its chemical properties,

a reliable synthetic protocol, its pharmacological context, and essential safety information to

support its effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3073349/docs#an-in-depth-technical-guide-to-1-4-
fluorophenyl-cyclobutyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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